Cas no 224818-73-9 (tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate
• CAS No: 224818-73-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD09862127
• CID: 1032654
• PubChem ID: 10801570
• Update Time: 2025-06-08

tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate
• tert-butyl 3-pyridin-3-yloxypyrrolidine-1-carboxylate
• (+/-)-3-oxy(3-pyridyl)-1-tert-butoxycarbonylpyrrolidine
• 3-(1-t-Butoxycarbonyl-3-pyrrolidinyloxy)-pyridine
• AK120585
• KB-260406
• SureCN1769162
• tert-Butyl3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate
• 224818-73-9
• DTXSID10445140
• 3-(pyridin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0272813
• SCHEMBL1769162
• Z1426060454
• HZFUHDXSZJTWKB-UHFFFAOYSA-N
• AKOS016011441

• MDL： MFCD09862127
• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)16-8-6-12(10-16)18-11-5-4-7-15-9-11/h4-5,7,9,12H,6,8,10H2,1-3H3
• InChI Key： HZFUHDXSZJTWKB-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.7Ų

Additional information on tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 224818-73-9)

Tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 224818-73-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for various biochemical applications. The unique combination of a pyrrolidine ring, a pyridine moiety, and a tert-butyl ester group contributes to its versatility, enabling its use in multiple synthetic pathways and therapeutic contexts.

The tert-butyl group in the molecular structure enhances the compound's stability and reactivity, making it particularly useful in the synthesis of more complex molecules. This stability is crucial for maintaining the integrity of the compound during various chemical reactions, ensuring consistent outcomes in laboratory settings. Additionally, the presence of the pyridin-3-yloxy moiety introduces a hydrophilic component, which can improve solubility and bioavailability in biological systems. These characteristics are essential for compounds intended for pharmaceutical use, where interaction with biological targets must be efficient and predictable.

In recent years, the demand for innovative compounds with tailored properties has led to increased research into molecules like Tert-butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate. The compound's structure has been explored for its potential in developing novel drugs targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and neurological conditions. The pyridine ring, in particular, has been recognized for its ability to interact with biological targets, making it a key feature in drug design.

The pharmaceutical industry has been leveraging advanced computational methods to predict the biological activity of such compounds. By integrating molecular modeling techniques with experimental data, researchers can optimize the structure of Tert-butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate to enhance its efficacy and reduce potential side effects. This approach aligns with the broader trend toward precision medicine, where individual patient needs are met with highly specific therapeutic agents.

Moreover, the compound's potential extends beyond traditional drug development. Its unique structural features make it a valuable intermediate in synthesizing more complex molecules used in agrochemicals and specialty chemicals. The ability to modify specific functional groups while maintaining overall stability allows chemists to explore diverse synthetic pathways. This flexibility is particularly important in industries where precise control over molecular properties is essential for product performance.

Recent advancements in green chemistry have also influenced the research direction of Tert-butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate. Researchers are increasingly focusing on developing synthetic methods that minimize waste and reduce environmental impact. By adopting sustainable practices, the production of this compound can be made more eco-friendly without compromising its quality or efficacy. This aligns with global efforts to promote sustainable development across all industries.

The compound's role in drug discovery is further highlighted by its potential as a building block for more complex pharmacophores. The pyrrolidine ring, known for its presence in many bioactive molecules, provides a scaffold that can be modified to target specific biological pathways. For example, modifications at the nitrogen atom of the pyrrolidine ring have been shown to influence binding affinity and selectivity towards certain enzymes or receptors. Such fine-tuning is critical for developing drugs with high specificity and low toxicity.

In conclusion, Tert-butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 224818-73-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and versatile applications. Its potential as a therapeutic agent and as an intermediate in chemical synthesis underscores its importance in both academic research and industrial development. As research continues to uncover new applications for this compound, it is likely to play an increasingly vital role in addressing complex challenges across multiple scientific disciplines.